N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-N'-(2-methoxyphenyl)oxamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-N'-(2-methoxyphenyl)oxamide
• InChI: InChI=1S/C22H23N3O4/c1-29-19-7-3-2-6-17(19)24-21(27)20(26)23-16-11-10-14-5-4-12-25(18(14)13-16)22(28)15-8-9-15/h2-3,6-7,10-11,13,15H,4-5,8-9,12H2,1H3,(H,23,26)(H,24,27)
• InChI Key: ATBQHIPXQBTWTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(=O)NC2=CC3=C(CCCN3C(=O)C4CC4)C=C2
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-N'-(2-methoxyphenyl)oxamide is a useful research compound. Its molecular formula is C22H23N3O4 and its molecular weight is 393.443. The purity is usually 95%.
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Scientific Research Applications

Polymorphic Modifications and Diuretic Properties

Polymorphic modifications of related quinoline derivatives have been observed, indicating variations in crystal packing and potential for application as diuretics in hypertension treatments (Shishkina et al., 2018).

Structural and Computational Features

Investigations into the structural and computational features of quinolin-2(1H)-ylidene derivatives have shown their equilibrium preference for various tautomeric structures, providing insights into their chemical behavior and potential applications (Nesterov et al., 2013).

Antioxidant, Anti-inflammatory, and Antimicrobial Activities

Azoimine quinoline derivatives have demonstrated significant biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects, which could be leveraged in the development of new therapeutic agents (Douadi et al., 2020).

Corrosion Inhibition

Research into heterocyclic Schiff bases, including quinoline derivatives, as corrosion inhibitors for carbon steel in acidic solutions indicates potential industrial applications in protecting materials from corrosion (Benmahammed et al., 2020).

Antitubercular Evaluation

Novel substituted aryl and thiophenyl tethered dihydro-6H-quinolin-5-ones have been synthesized and evaluated for their in vitro antimycobacterial activity, showing promise as potential treatments for tuberculosis (Kantevari et al., 2011).